Cas no 2228501-38-8 (4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol)

• Product Name: 4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol
• CAS No: 2228501-38-8
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 6046898
• PubChem ID: 165741785
• Update Time: 2025-05-19

4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol
• EN300-1939160
• 2228501-38-8

• Inchi： 1S/C10H9BrN2O2/c1-15-9-3-6(11)2-7(10(9)14)8-4-12-5-13-8/h2-5,14H,1H3,(H,12,13)
• InChI Key： NYSVJSAWCIGDDN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1=CN=CN1)O)OC

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol

Comprehensive Overview of 4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol (CAS No. 2228501-38-8)

4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol (CAS No. 2228501-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound combines a phenol moiety with an imidazole ring, making it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a building block for designing novel therapeutics, given its imidazole and phenolic functionalities, which are often found in bioactive molecules.

The bromine substitution at the 4-position of the phenol ring enhances the compound's reactivity, enabling further derivatization for tailored applications. This characteristic is especially valuable in medicinal chemistry, where halogenated compounds are frequently used to improve pharmacokinetic properties. Additionally, the methoxy group at the 6-position contributes to the compound's stability and solubility, making it suitable for various experimental conditions. These attributes have led to increased interest in CAS No. 2228501-38-8 as a key intermediate in synthetic pathways.

Recent trends in scientific literature highlight the growing demand for imidazole-containing compounds, driven by their versatility in drug discovery. For instance, 4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol has been explored for its potential role in targeting enzymes involved in inflammatory pathways. This aligns with current research hotspots, such as the development of anti-inflammatory agents and kinase inhibitors. The compound's structural similarity to known bioactive molecules further underscores its relevance in modern pharmacology.

From a synthetic perspective, the preparation of 4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol involves multi-step organic reactions, often starting from commercially available precursors. Optimizing the yield and purity of this compound is a focal point for chemists, as it directly impacts downstream applications. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and validate the compound's structure.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for CAS No. 2228501-38-8. Sustainable methodologies, such as catalytic bromination and solvent-free reactions, are being explored to minimize environmental impact. This aligns with broader industry trends toward reducing waste and improving energy efficiency in chemical manufacturing.

The compound's potential extends beyond pharmaceuticals. For example, its imidazole core makes it a candidate for developing functional materials, such as ligands for metal-organic frameworks (MOFs) or catalysts for organic transformations. Such applications are particularly relevant in the fields of materials science and nanotechnology, where tailored molecular structures are essential for achieving desired properties.

In summary, 4-bromo-2-(1H-imidazol-4-yl)-6-methoxyphenol (CAS No. 2228501-38-8) represents a versatile and valuable compound with broad applicability in drug discovery, materials science, and synthetic chemistry. Its unique structural features and reactivity profile continue to inspire innovative research across multiple disciplines. As scientific advancements progress, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.